Cas no 1151862-89-3 ((2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid
• CAS No: 1151862-89-3
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 5743039
• PubChem ID: 18457643
• Update Time: 2025-06-11

(2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4249865
• AKOS012010224
• EN300-1298620
• (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid
• (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoicacid
• 1151862-89-3
• (R)-2-Amino-3-(5-chlorothiophen-2-yl)propanoic acid

• Inchi： 1S/C7H8ClNO2S/c8-6-2-1-4(12-6)3-5(9)7(10)11/h1-2,5H,3,9H2,(H,10,11)/t5-/m1/s1
• InChI Key： KBRYNRGWSFULRU-RXMQYKEDSA-N
• SMILES： ClC1=CC=C(C[C@H](C(=O)O)N)S1

Computed Properties

• Exact Mass: 204.9964274g/mol
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid

(2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid (CAS No. 1151862-89-3)

(2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid (CAS No. 1151862-89-3) is a synthetic amino acid that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-chloro-L-thiophenylalanine, is a derivative of the naturally occurring amino acid L-thiophenylalanine, with a chlorine substituent at the 5-position of the thiophene ring. The unique structural features of this compound make it a valuable tool in the development of novel therapeutics and the study of protein structure and function.

The chemical structure of (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid consists of an α-amino group, a carboxylic acid group, and a 5-chlorothiophene ring. The presence of the chlorine atom imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. This makes it particularly useful in the design of peptidomimetics and other bioactive molecules.

Recent studies have highlighted the potential applications of (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a building block for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The unique electronic properties of the 5-chlorothiophene ring enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further development.

In another study, researchers explored the use of (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid in the design of peptidomimetics that target G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are important targets for drug discovery. The study found that peptidomimetics incorporating this amino acid showed improved stability and pharmacokinetic properties compared to their natural counterparts, suggesting potential applications in treating diseases such as Parkinson's disease and schizophrenia.

The synthesis of (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 5-chlorothiophene with an appropriate α-haloester or α-haloamide, followed by reduction to form the amino acid. The stereochemistry at the α-carbon is critical for biological activity, and methods to control this stereochemistry have been optimized to ensure high enantiomeric purity.

The physicochemical properties of (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid have also been characterized in detail. It is a white crystalline solid with a melting point ranging from 140 to 144°C. The compound is soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane. These properties make it suitable for use in various biological assays and chemical reactions.

In addition to its potential therapeutic applications, (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid has been used as a probe to study protein-protein interactions and protein-ligand binding. Its unique structural features allow it to mimic natural amino acids while introducing specific modifications that can be used to probe binding sites and interaction mechanisms. This has led to insights into the structural basis of protein function and has facilitated the rational design of new drugs.

The safety profile of (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid has been evaluated in several preclinical studies. These studies have shown that it is generally well-tolerated at therapeutic concentrations, with no significant toxicity observed in vitro or in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, (2R)-2-amino-3-(5-chlorothiophen-2-yl)propanoic acid (CAS No. 1151862-89-3) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the development of novel therapeutics and a valuable tool for studying protein structure and function. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern drug discovery efforts.